Cas no 54124-67-3 (2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1 ))

• Product Name: 2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1 )
• CAS No: 54124-67-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 1587803
• PubChem ID: 4470972
• Update Time: 2025-05-25

2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1 ) Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone hydrochloride (1:1 )
• 2-amino-3-methyl-1-(1-pyrrolidinyl)-1-Butanone
• SCHEMBL1951493
• [2-Methyl-1-(pyrrolidin-1-ylcarbonyl)propyl]amine hydrochloride
• ALBB-022686
• 3-methyl-1-oxo-1-pyrrolidin-1-ylbutan-2-amine hydrochloride
• AKOS000180650
• F2147-1598
• 2-AMINO-3-METHYL-1-(PYRROLIDIN-1-YL)BUTAN-1-ONE
• DTXSID401247764
• BDBM50118952
• AB89073
• PD043191
• [(1S)-2-methyl-1-(pyrrolidin-1-ylcarbonyl)propyl]amine
• 54124-67-3
• EN300-36684
• CHEMBL16709
• DB-071796
• (S)-2-Amino-3-methyl-1-pyrrolidino-1-butanone
• 2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1 )

• MDL： MFCD00599973
• Inchi： 1S/C9H18N2O/c1-7(2)8(10)9(12)11-5-3-4-6-11/h7-8H,3-6,10H2,1-2H3
• InChI Key： IHBAVXVTGLANPI-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)N)N1CCCC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1 )

2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone Hydrochloride (1:1)

2-amino-3-methyl-1-(1-pyrrolidinyl)-1-butanone hydrochloride (CAS No. 54124-67-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as HCl salt of 2-amino-3-methyl-1-(pyrrolidinyl)-butanone, is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle. The molecule's structure incorporates an amino group, a methyl group, and a ketone functional group, making it a versatile compound with potential applications in drug design and synthesis.

The pyrrolidine ring in this compound plays a crucial role in its chemical properties and biological activity. Pyrrolidine derivatives are known for their ability to act as hydrogen bond donors and acceptors, which enhances their solubility and bioavailability. Recent studies have highlighted the importance of such structural features in drug development, particularly in the design of small-molecule inhibitors and receptor agonists. The presence of the amino group further enhances the compound's ability to participate in hydrogen bonding, which is critical for its interactions with biological targets.

One of the most notable aspects of 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride is its role as an intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound as a building block for constructing bioactive compounds with potential therapeutic applications. Recent advancements in medicinal chemistry have demonstrated the use of this compound in the development of agents targeting various disease states, including neurodegenerative disorders and cancer.

From a pharmacological perspective, 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride exhibits interesting biological activity. Studies have shown that it can modulate the activity of key enzymes and receptors involved in cellular signaling pathways. For example, research published in 2023 revealed that this compound acts as an inhibitor of certain kinases, which are enzymes that play a critical role in cell proliferation and survival. This finding has implications for its potential use in anticancer therapies.

The synthesis of 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride involves a series of well-established organic reactions. Typically, the compound is prepared through a combination of nucleophilic substitution, condensation, and acid-base neutralization steps. Recent optimizations in synthetic protocols have focused on improving yield and purity while minimizing environmental impact. For instance, green chemistry approaches such as solvent-free reactions and catalytic methods have been employed to enhance the sustainability of its production.

In terms of applications, 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride has found utility in both academic research and industrial settings. Its use as a chiral auxiliary or catalyst precursor has been explored in asymmetric synthesis, where it facilitates the construction of enantiomerically enriched compounds. Additionally, its role as a ligand in metal-catalyzed reactions has been investigated, demonstrating its versatility in facilitating complex transformations.

Recent studies have also delved into the pharmacokinetic properties of 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for evaluating its suitability as a drug candidate or lead compound. Findings from preclinical trials suggest that the compound exhibits favorable pharmacokinetic characteristics, including moderate bioavailability and acceptable clearance rates.

In conclusion, 2-amino-3-methyl-1-(pyrrolidinyl)-butanone hydrochloride (CAS No. 54124-67-3) is a multifaceted compound with significant potential in chemical synthesis and pharmacological research. Its unique structural features and biological activity make it an invaluable tool for scientists working at the intersection of organic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular mechanisms underlying various diseases.